Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate

• Molecular Formula: C14H11Br2N3O4
• Molecular Weight: 445.06 g/mol
• IUPAC Name: ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-3-carboxylate
• InChI: InChI=1S/C14H11Br2N3O4/c1-2-23-14(22)11-9-10(17-18-11)13(21)19(12(9)20)8-4-3-6(15)5-7(8)16/h3-5,9-10,17H,2H2,1H3
• InChI Key: WZDRINMQXQMNQM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NNC2C1C(=O)N(C2=O)C3=C(C=C(C=C3)Br)Br

Description

Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, also known as DBPP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. DBPP is a pyrazole derivative that has been synthesized through a multistep process, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways that are involved in cell proliferation, inflammation, and pain. Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes that are involved in the production of inflammatory mediators. Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects
Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has also been shown to inhibit the growth of fungal and bacterial strains, including Candida albicans and Staphylococcus aureus. Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been shown to reduce inflammation and pain in animal models, and it has also been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and it has been shown to have potent biological activity. Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has also been shown to be relatively stable and to have a long half-life in vivo. However, there are also some limitations to using Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate in lab experiments. It is a relatively new compound, and its toxicity and pharmacokinetics have not been fully evaluated. Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is also expensive to synthesize, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate. One area of research is to further elucidate the mechanism of action of Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate and to identify its molecular targets. Another area of research is to evaluate the safety and efficacy of Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate in preclinical and clinical trials. Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate may also be used as a lead compound for the development of novel drugs with improved pharmacological properties. Finally, Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate may be used as a tool compound for the study of various biological processes, including inflammation, pain, and cancer.

Synthesis Methods

The synthesis of Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate involves several steps, including the preparation of the pyrazole intermediate, which is then treated with 2,4-dibromobenzaldehyde to obtain the final product. The synthesis process has been optimized to increase the yield and purity of Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, and various analytical techniques have been used to confirm the identity and structure of the compound.

Scientific Research Applications

Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anticancer, antifungal, and antibacterial properties, and it has also been studied for its potential as an anti-inflammatory and analgesic agent. Ethyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been tested in vitro and in vivo, and its efficacy and safety have been evaluated in various animal models.